14-(3,4-dichlorophenyl)-4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),15-pentaen-13-one

• IUPAC Name: 14-(3,4-dichlorophenyl)-4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),15-pentaen-13-one
• InChI: InChI=1S/C24H22Cl2N4O3S/c1-24(2)10-14-15(11-33-24)21(29-5-7-32-8-6-29)28-22-18(14)19-20(34-22)23(31)30(12-27-19)13-3-4-16(25)17(26)9-13/h3-4,9,12H,5-8,10-11H2,1-2H3
• InChI Key: ZLZALCQAOCKIFM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(CO1)C(=NC3=C2C4=C(S3)C(=O)N(C=N4)C5=CC(=C(C=C5)Cl)Cl)N6CCOCC6)C
• Molecular Formula: C24H22Cl2N4O3S
• Molecular Weight: 517.4 g/mol

Description

“14-(3,4-dichlorophenyl)-4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[87002,7012,17]heptadeca-1(10),2(7),8,12(17),15-pentaen-13-one” is a complex organic compound with a unique structure that includes multiple functional groups and heteroatoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “14-(3,4-dichlorophenyl)-4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),15-pentaen-13-one” typically involves multi-step organic synthesis. The process may include:

• Formation of the core tetracyclic structure through cyclization reactions.
• Introduction of the morpholine ring via nucleophilic substitution.
• Incorporation of the dichlorophenyl group through electrophilic aromatic substitution.
• Final modifications to introduce the oxa and thia functionalities.

Industrial Production Methods

Industrial production of such complex compounds often requires optimization of reaction conditions to maximize yield and purity. This may involve:

• Use of high-pressure reactors for cyclization steps.
• Employment of catalysts to enhance reaction rates.
• Implementation of purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

“14-(3,4-dichlorophenyl)-4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),15-pentaen-13-one” can undergo various chemical reactions, including:

Oxidation: Conversion of thia and oxa functionalities to sulfoxides or sulfones.

Reduction: Reduction of the dichlorophenyl group to a phenyl group.

Substitution: Nucleophilic or electrophilic substitution on the aromatic ring.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Substitution reagents: Halogens, nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

• Oxidation may yield sulfoxides or sulfones.
• Reduction may yield simpler aromatic compounds.
• Substitution may introduce new functional groups onto the aromatic ring.

Scientific Research Applications

“14-(3,4-dichlorophenyl)-4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[87002,7

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic properties, including anti-cancer or anti-inflammatory effects.

Industry: Utilized in the development of advanced materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of “14-(3,4-dichlorophenyl)-4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),15-pentaen-13-one” depends on its specific application:

Molecular Targets: May interact with specific enzymes, receptors, or proteins.

Pathways Involved: Could modulate signaling pathways, inhibit enzyme activity, or bind to DNA/RNA.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other tetracyclic structures with morpholine, oxa, and thia functionalities. Examples:

14-(3,4-dichlorophenyl)-4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),15-pentaen-13-one: Similar core structure with different substituents.

14-(3,4-dichlorophenyl)-4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),15-pentaen-13-one: Variations in the aromatic ring or heteroatoms.

Uniqueness

The uniqueness of “14-(3,4-dichlorophenyl)-4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),15-pentaen-13-one” lies in its specific combination of functional groups and its potential for diverse applications in scientific research and industry.